3,7,8-tri-O-methylellagic acid 4-glucoside
3,7,8-tri-O-methylellagic acid 4-glucoside
Brand Name:
Vulcanchem
CAS No.:
114942-09-5
VCID:
VC0037456
InChI:
InChI=1S/C23H22O13/c1-30-9-4-7-12-13-8(33-21(28)14(12)19(9)32-3)5-10(31-2)20(15(13)22(29)34-7)36-23-18(27)17(26)16(25)11(6-24)35-23/h4-5,11,16-18,23-27H,6H2,1-3H3/t11-,16-,17+,18-,23+/m1/s1
SMILES:
COC1=C(C2=C3C(=C1)OC(=O)C4=C3C(=CC(=C4OC5C(C(C(C(O5)CO)O)O)O)OC)OC2=O)OC
Molecular Formula:
C23H22O13
Molecular Weight:
506.4 g/mol
3,7,8-tri-O-methylellagic acid 4-glucoside
CAS No.: 114942-09-5
Main Products
VCID: VC0037456
Molecular Formula: C23H22O13
Molecular Weight: 506.4 g/mol
| CAS No. | 114942-09-5 |
|---|---|
| Product Name | 3,7,8-tri-O-methylellagic acid 4-glucoside |
| Molecular Formula | C23H22O13 |
| Molecular Weight | 506.4 g/mol |
| IUPAC Name | 5,6,13-trimethoxy-12-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),4(16),5,7,11(15),12-hexaene-3,10-dione |
| Standard InChI | InChI=1S/C23H22O13/c1-30-9-4-7-12-13-8(33-21(28)14(12)19(9)32-3)5-10(31-2)20(15(13)22(29)34-7)36-23-18(27)17(26)16(25)11(6-24)35-23/h4-5,11,16-18,23-27H,6H2,1-3H3/t11-,16-,17+,18-,23+/m1/s1 |
| Standard InChIKey | GTSLCJJADQBPEM-WBKKLFQOSA-N |
| Isomeric SMILES | COC1=C(C2=C3C(=C1)OC(=O)C4=C3C(=CC(=C4O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)OC)OC2=O)OC |
| SMILES | COC1=C(C2=C3C(=C1)OC(=O)C4=C3C(=CC(=C4OC5C(C(C(C(O5)CO)O)O)O)OC)OC2=O)OC |
| Canonical SMILES | COC1=C(C2=C3C(=C1)OC(=O)C4=C3C(=CC(=C4OC5C(C(C(C(O5)CO)O)O)O)OC)OC2=O)OC |
| Synonyms | 3,7,8-tri-O-methylellagic acid 4-glucoside TMEAG |
| PubChem Compound | 3082704 |
| Last Modified | Nov 11 2021 |
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